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Compound of Interest

Compound Name: Heptylbenzene-d5

Cat. No.: B15554079

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis,

and analysis of Heptylbenzene-d5 (1-Phenylheptane-d5). This deuterated aromatic

hydrocarbon is a valuable tool in various research applications, particularly in pharmacokinetic

studies, metabolic profiling, and as an internal standard for mass spectrometry and nuclear

magnetic resonance (NMR) spectroscopy.

Commercial Availability
Heptylbenzene-d5 is available from several specialized chemical suppliers that focus on

isotopically labeled compounds. The primary form available is n-Heptylbenzene-2,3,4,5,6-d5,

where the five hydrogen atoms on the phenyl ring are replaced with deuterium.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Isotopic
Enrichment

Available
Quantities

CDN

Isotopes

n-

Heptylbenzen

e-2,3,4,5,6-

d5

1219799-19-

5

C₆D₅(CH₂)₆C

H₃
98 atom % D 0.5 g, 1 g

Fisher

Scientific

(distributor for

CDN

Isotopes)

n-

Heptylbenzen

e-2,3,4,5,6-

d5, CDN

1219799-19-

5
C₁₃D₅H₁₅ 98 atom % D 0.5 g, 1 g

LGC

Standards

n-

Heptylbenzen

e-2,3,4,5,6-

d5

1219799-19-

5
C₁₃D₅H₁₅ 98 atom % D 0.5 g, 1 g

MedChemEx

press

Heptylbenzen

e-d5

1219799-19-

5
C₁₃H₁₅D₅ Not specified Inquire

Note: Pricing information is generally available upon request from the suppliers.

Synthesis of Heptylbenzene-d5
While specific proprietary synthesis methods for Heptylbenzene-d5 are not publicly disclosed

by commercial suppliers, the general approach for deuterating aromatic rings involves a

hydrogen-deuterium (H-D) exchange reaction. Below is a generalized experimental protocol

based on established methods for deuterating aromatic compounds.

Experimental Protocol: Catalytic H-D Exchange of
Heptylbenzene
Objective: To synthesize n-Heptylbenzene-2,3,4,5,6-d5 via a catalytic hydrogen-deuterium

exchange reaction.

Materials:
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n-Heptylbenzene

Deuterium oxide (D₂O, 99.9 atom % D)

Platinum on alumina (Pt/Al₂O₃) or other suitable noble metal catalyst

High-pressure reactor equipped with a magnetic stirrer and temperature controller

Anhydrous sodium sulfate (Na₂SO₄)

Organic solvent (e.g., hexane or ethyl acetate)

Separatory funnel

Rotary evaporator

Procedure:

Catalyst Activation: The Pt/Al₂O₃ catalyst is activated by heating under a vacuum or an inert

atmosphere to remove any adsorbed water.

Reaction Setup: In a high-pressure reactor, n-heptylbenzene, deuterium oxide (in

stoichiometric excess), and the activated catalyst are combined.

Reaction Conditions: The reactor is sealed and heated to a high temperature (e.g., 150-250

°C) under elevated pressure (e.g., 2-5 MPa). The reaction mixture is stirred vigorously to

ensure efficient mixing. The reaction is allowed to proceed for a predetermined time to

achieve the desired level of deuteration.

Work-up:

After cooling the reactor to room temperature, the pressure is carefully released.

The reaction mixture is transferred to a separatory funnel.

The organic layer containing the deuterated heptylbenzene is separated from the aqueous

(D₂O) layer.
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The organic layer is washed with brine (saturated NaCl solution) and then dried over

anhydrous sodium sulfate.

Purification:

The drying agent is removed by filtration.

The organic solvent is removed using a rotary evaporator to yield the crude deuterated

product.

Further purification, if necessary, can be achieved by fractional distillation or column

chromatography.

Characterization: The isotopic enrichment and chemical purity of the final product are

determined by NMR spectroscopy and GC-MS.

Quality Control and Analysis
Rigorous analytical techniques are essential to confirm the identity, purity, and isotopic

enrichment of Heptylbenzene-d5. The two primary methods employed are Nuclear Magnetic

Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Protocol: ¹H NMR and ²H NMR
Spectroscopy
Objective: To determine the isotopic enrichment and confirm the structure of Heptylbenzene-
d5.

Materials:

Heptylbenzene-d5 sample

Deuterated NMR solvent (e.g., Chloroform-d, CDCl₃)

NMR spectrometer

Procedure:
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Sample Preparation: A small amount of the Heptylbenzene-d5 sample is dissolved in the

deuterated NMR solvent in an NMR tube.

¹H NMR Analysis:

A standard proton NMR spectrum is acquired.

The absence or significant reduction of signals in the aromatic region (typically ~7.1-7.3

ppm for the phenyl protons of heptylbenzene) indicates successful deuteration of the

aromatic ring.

The integration of the remaining proton signals corresponding to the heptyl chain is used

to confirm the structure and assess the relative amount of non-deuterated species.

²H NMR (Deuterium NMR) Analysis:

A deuterium NMR spectrum is acquired.

A signal in the aromatic region confirms the presence and location of deuterium atoms on

the phenyl ring.

The integration of the deuterium signal can be used for quantitative determination of the

isotopic enrichment.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
Objective: To determine the chemical purity and confirm the molecular weight of

Heptylbenzene-d5.

Materials:

Heptylbenzene-d5 sample

GC-MS system equipped with a suitable capillary column (e.g., DB-5ms)

Helium carrier gas
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Organic solvent for sample dilution (e.g., hexane)

Procedure:

Sample Preparation: A dilute solution of the Heptylbenzene-d5 sample is prepared in an

appropriate solvent.

GC Separation:

A small volume of the prepared sample is injected into the GC.

The sample components are separated based on their volatility and interaction with the

stationary phase of the column. A suitable temperature program is used to ensure good

separation.

MS Detection:

As the components elute from the GC column, they enter the mass spectrometer.

The molecules are ionized (typically by electron ionization), and the resulting ions are

separated based on their mass-to-charge ratio (m/z).

The mass spectrum of the main peak corresponding to Heptylbenzene-d5 is analyzed.

The molecular ion peak (M⁺) should be observed at m/z = 181.33, confirming the

incorporation of five deuterium atoms (compared to m/z = 176.30 for unlabeled

heptylbenzene).

The fragmentation pattern can also be used to confirm the structure.

Logical Workflow and Data Visualization
The following diagrams illustrate key workflows related to the procurement and analysis of

Heptylbenzene-d5.
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Procurement and Quality Control Workflow for Heptylbenzene-d5
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Click to download full resolution via product page

Caption: Procurement and QC workflow for Heptylbenzene-d5.
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General Application as an Internal Standard

Sample Preparation

Analysis

Result

Biological/Environmental Sample
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LC-MS/MS or GC-MS Analysis

Data Processing

Quantification of Analyte
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Click to download full resolution via product page

Caption: Use of Heptylbenzene-d5 as an internal standard.
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To cite this document: BenchChem. [Commercial Sources and Availability of Heptylbenzene-
d5: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554079/docs#commercial-sources-and-availability-
of-heptylbenzene-d5-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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